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Compound of Interest

Compound Name: 2-Phenylpropyl! acetate

Cat. No.: B078525

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 2-phenylpropyl
acetate in fragrance and perfumery research. This document includes its olfactory properties,
synthesis, analytical evaluation, and application in fragrance creation.

Olfactory Profile and Properties of 2-Phenylpropyl
Acetate

2-Phenylpropyl acetate is a fragrance ingredient valued for its complex and versatile aroma. It
belongs to the structural group of Aryl Alkyl Alcohol Simple Acid Esters (AAASAE)[1][2][3][4][5]-
Its scent is predominantly floral, often described as sweet, with nuances of hyacinth, lilac,
green, and earthy notes[6]. This combination allows it to impart a fresh and natural floral
character to fragrance compositions.

Table 1: Physicochemical and Olfactory Properties of 2-Phenylpropyl Acetate
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Property Value Reference
Chemical Name 2-phenylpropyl acetate [6]
Synonyms Hydratropic acetate, beta- ]
methylphenethyl acetate

CAS Number 10402-52-5 [6]
Molecular Formula C11H1402 N/A
Molecular Weight 178.23 g/mol N/A
Appearance Colorless liquid [7]

Odor Description

Sweet, hyacinth, lilac, green,

earthy

[6]

Odor Type

Floral

[6]

Recommended Usage

Up to 15.00% in fragrance
concentrate

[6]

Specific Gravity

1.01100 to 1.01900 @ 25.00
°C

[6]

Refractive Index

1.49400 to 1.49800 @ 20.00
°C

[6]

Flash Point

210.00 °F (98.89 °C) TCC

[6]

Oral LD50 (rat)

4300 mg/kg

[6]

Experimental Protocols

This protocol describes the synthesis of 2-phenylpropyl acetate from 2-phenylpropan-1-ol and
acetic acid using an acid catalyst, a classic example of Fischer esterification[2][8][9][10][11].

Materials:
e 2-phenylpropan-1-ol

e Glacial acetic acid
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o Concentrated sulfuric acid (H2SOa4) or p-toluenesulfonic acid (p-TsOH)
o Diethyl ether

e 5% aqueous sodium bicarbonate (NaHCO3) solution
o Saturated aqueous sodium chloride (brine) solution
e Anhydrous sodium sulfate (Na2S0a4)

e Round-bottom flask

e Reflux condenser

o Heating mantle with magnetic stirrer

e Separatory funnel

o Beakers and Erlenmeyer flasks

» Rotary evaporator

« Distillation apparatus

Procedure:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, combine 2-
phenylpropan-1-ol (1 equivalent) and a 4-fold molar excess of glacial acetic acid.

o Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid (approximately
5 drops) or p-toluenesulfonic acid to the stirred mixture[2].

o Reflux: Attach a reflux condenser and heat the mixture to reflux using a heating mantle.
Maintain the reflux for 45-60 minutes[2]. The reaction progress can be monitored by thin-
layer chromatography (TLC).

o Work-up:

o Allow the reaction mixture to cool to room temperature.
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o Transfer the mixture to a separatory funnel and dilute with diethyl ether.
o Wash the organic layer sequentially with:
= Water

» 5% aqueous sodium bicarbonate solution (to neutralize the acid catalyst and excess
acetic acid). Be cautious of CO2z evolution[8].

» Saturated brine solution (to remove residual water).

e Drying and Solvent Removal:
o Dry the organic layer over anhydrous sodium sulfate.

o Filter the drying agent and concentrate the solution using a rotary evaporator to remove
the diethyl ether.

e Purification:

o Purify the crude 2-phenylpropyl acetate by fractional distillation under reduced pressure
to obtain the pure ester.

DOT Diagram: Synthesis Workflow of 2-Phenylpropyl Acetate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: 2-Phenylpropyl
Acetate in Fragrance and Perfumery Research]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b078525#application-of-2-phenylpropyl-
acetate-in-fragrance-and-perfumery-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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